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Compound of Interest

Compound Name: Awl-II-38.3

Cat. No.: B1263582 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Awl-II-38.3 is not publicly available. The

following guidelines are based on best practices for handling potent, small-molecule kinase

inhibitors in a research laboratory setting. It is imperative to treat Awl-II-38.3 as a potentially

hazardous substance and to exercise caution to minimize exposure.

As a potent EphA3 inhibitor, Awl-II-38.3 is a bioactive small molecule that warrants careful

handling to ensure the safety of laboratory personnel.[1] While specific toxicity data is not

available, the general class of kinase inhibitors can exhibit a range of biological effects.

Therefore, a conservative approach to personal protective equipment (PPE) and handling

procedures is essential.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling Awl-II-38.3.
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Body Part Protection Level
Specific

Recommendations
Rationale

Hands Double Gloving

Inner: Nitrile or latex

glovesOuter:

Chemically resistant

gloves (e.g., thicker

nitrile or neoprene)

Prevents skin contact

with the compound.

Double gloving

provides an extra

layer of protection in

case of a tear or

contamination of the

outer glove.

Eyes
Indirectly Vented

Goggles

Chemical splash

goggles that provide a

seal around the eyes.

Protects eyes from

splashes or aerosols

of the compound.

Face Face Shield
To be worn over

safety goggles.

Provides an additional

layer of protection for

the face and mucous

membranes from

splashes.

Body Laboratory Coat

A clean, buttoned lab

coat made of a

suitable material.

Protects skin and

personal clothing from

contamination.

Respiratory
As needed based on

risk assessment

For handling powders

outside of a

containment system, a

NIOSH-approved

respirator (e.g., N95

or higher) is

recommended.

Minimizes the risk of

inhaling fine particles

of the compound.

Feet Closed-toe Shoes

Sturdy, closed-toe

shoes that cover the

entire foot.

Protects feet from

spills and dropped

objects.
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Adherence to a strict operational protocol is crucial for minimizing the risk of exposure during

the handling of Awl-II-38.3.

1. Preparation and Weighing:

Always handle the solid form of Awl-II-38.3 within a certified chemical fume hood or a

powder containment hood to prevent inhalation of fine particles.

Before handling, ensure that all necessary PPE is donned correctly.

Use dedicated spatulas and weighing papers.

Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70% ethanol)

after weighing.

2. Solution Preparation:

Prepare solutions of Awl-II-38.3 in a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.

Cap vials and tubes securely.

3. Experimental Use:

Clearly label all containers with the compound name, concentration, date, and your initials.

When performing experiments, work over a disposable absorbent bench liner to contain any

potential spills.

Avoid creating aerosols.

4. Post-Handling:

After handling is complete, carefully remove and dispose of the outer gloves in the

designated chemical waste container.

Remove the remaining PPE in the correct order (face shield, goggles, lab coat, inner gloves).
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Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Awl-II-38.3 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

1. Solid Waste:

All solid waste contaminated with Awl-II-38.3 (e.g., weighing papers, used gloves,

disposable lab coats) should be collected in a clearly labeled, sealed hazardous waste bag

or container.

2. Liquid Waste:

Collect all liquid waste containing Awl-II-38.3 in a designated, sealed, and clearly labeled

hazardous waste container.

Do not pour any solutions containing Awl-II-38.3 down the drain.

3. Sharps Waste:

Any sharps (e.g., needles, pipette tips) contaminated with Awl-II-38.3 should be disposed of

in a designated sharps container for hazardous chemical waste.

4. Decontamination:

Decontaminate all non-disposable equipment and work surfaces that have come into contact

with Awl-II-38.3 using an appropriate solvent.

PPE Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate PPE when

handling a research compound with limited safety data.
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Caption: Workflow for PPE selection for a research compound with limited safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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